Cas no 2175978-63-7 (2-(Cyclobutylmethoxy)-3-methylpyrazine)

• Product Name: 2-(Cyclobutylmethoxy)-3-methylpyrazine
• CAS No: 2175978-63-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5325425
• Update Time: 2025-05-20

2-(Cyclobutylmethoxy)-3-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylmethoxy)-3-methylpyrazine
• 2-(Cyclobutylmethoxy)-3-methylpyrazine

• Inchi： 1S/C10H14N2O/c1-8-10(12-6-5-11-8)13-7-9-3-2-4-9/h5-6,9H,2-4,7H2,1H3
• InChI Key： BFZPAJHIYCIWDK-UHFFFAOYSA-N
• SMILES： O(C1C(C)=NC=CN=1)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: 2.7
• Topological Polar Surface Area: 35

Additional information on 2-(Cyclobutylmethoxy)-3-methylpyrazine

2-(Cyclobutylmethoxy)-3-methylpyrazine: A Comprehensive Overview

The compound 2-(Cyclobutylmethoxy)-3-methylpyrazine, identified by the CAS number 2175978-63-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazines, which are aromatic heterocycles with two nitrogen atoms in the six-membered ring. The presence of a cyclobutylmethoxy group at the 2-position and a methyl group at the 3-position introduces unique electronic and steric properties, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery and material science. The 2-(Cyclobutylmethoxy)-3-methylpyrazine structure has been explored for its potential as a building block in synthesizing bioactive compounds. Researchers have reported that this compound exhibits promising activity in vitro against certain enzymes, suggesting its potential role in therapeutic development. Furthermore, its stability under various reaction conditions makes it an attractive candidate for organic synthesis.

The synthesis of 2-(Cyclobutylmethoxy)-3-methylpyrazine involves a multi-step process that typically begins with the preparation of the pyrazine ring. One common approach is the condensation of an aldehyde with an amine, followed by cyclization to form the aromatic ring. The introduction of the cyclobutylmethoxy group requires careful planning to ensure regioselectivity, often achieved through directed metallation or Suzuki coupling reactions. The methyl group at the 3-position is introduced via alkylation or substitution reactions, depending on the specific synthetic pathway.

In terms of physical properties, 2-(Cyclobutylmethoxy)-3-methylpyrazine is known to have a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound's UV-Vis spectrum shows strong absorption bands in the range of 250-300 nm, indicating its potential for use in optoelectronic materials.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 2-(Cyclobutylmethoxy)-3-methylpyrazine. These studies reveal that the molecule has a conjugated system that enhances its electronic delocalization, contributing to its stability and reactivity. The cyclobutylmethoxy group introduces steric hindrance, which can influence the molecule's interaction with biological targets or other reactants.

The application of 2-(Cyclobutylmethoxy)-3-methylpyrazine extends beyond traditional chemistry. In materials science, it has been investigated as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

In conclusion, 2-(Cyclobutylmethoxy)-3-methylpyrazine, CAS number 2175978-63-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a key player in future developments in drug discovery, materials science, and organic synthesis.